3-Chloro-4-(pyrazin-2-ylmethoxy)aniline

• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 3-chloro-4-(pyrazin-2-ylmethoxy)aniline
• InChI: InChI=1S/C11H10ClN3O/c12-10-5-8(13)1-2-11(10)16-7-9-6-14-3-4-15-9/h1-6H,7,13H2
• InChI Key: WRNMYXAQOJHHPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Cl)OCC2=NC=CN=C2

Description

3-Chloro-4-(pyrazin-2-ylmethoxy)aniline is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of pyrazin-2-yl-methanol (62 mg, 0.56 mmol), 4-amino-2-chloro-phenol (80.8 mg, 0.56 mmol) and triphenylphosphine (148 mg, 0.56 mmol) in THF (3 ml) was added DIAD (0.11 ml, 0.56 mmol) and the mixture was stirred at rt for 20 h. The mixture was concentrated in vacuo, diluted with 1N HCl (30 ml), washed with EtOAc (3×20 ml) and basified to pH 12 by 1N NaOH. The mixture was extracted with EtOAc (4×40 ml) and the combined EtOAc extracts were washed with brine (1×20 ml), dried (MgSO4), filtered and concentrated in vacuo to give 16A (43.3 mg, 33% pure)